Cas no 25945-96-4 (2-(Benzyloxy)-4-nitroaniline)

• Product Name: 2-(Benzyloxy)-4-nitroaniline
• CAS No: 25945-96-4
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• MDL: MFCD00276800
• CID: 820872
• PubChem ID: 2775797
• Update Time: 2025-04-19

2-(Benzyloxy)-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-4-nitroaniline
• 2-(benzyloxy)-4-nitrobenzenamine
• 4-nitro-2-phenylmethoxyaniline
• 2-(3-CHLOROPHENYL)-3-(DIMETHYLAMINO)ACRYLALDEHYDE
• 2-Benzyloxy-4-nitroanilin
• 2-benzyloxy-4-nitro-aniline
• 2-benzyloxy-4-nitro-phenylamine
• 4-nitro-2-phenylmethoxy-aniline
• ghl.PD_Mitscher_leg0.610
• 2-Benzyloxy-4-nitrophenylamine
• D82034
• 25945-96-4
• MFCD00276800
• AKOS027383360
• Benzenamine, 4-nitro-2-(phenylmethoxy)-
• OTBQGZCBYVALOL-UHFFFAOYSA-N
• SCHEMBL3298587
• AE-562/12222111
• BS-16791
• DB-046797
• DTXSID70379699
• CS-0156197

• MDL： MFCD00276800
• Inchi： 1S/C13H12N2O3/c14-12-7-6-11(15(16)17)8-13(12)18-9-10-4-2-1-3-5-10/h1-8H,9,14H2
• InChI Key： OTBQGZCBYVALOL-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CC=1N)[N+](=O)[O-])CC1C=CC=CC=1

Computed Properties

• Exact Mass: 244.08500
• Monoisotopic Mass: 244.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 81.07000
• LogP: 3.86040